N-ethyl-3-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: N-ethyl-3-methyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C20H21N3O2/c1-4-23(20(24)17-10-6-8-15(3)12-17)13-18-21-19(22-25-18)16-9-5-7-14(2)11-16/h5-12H,4,13H2,1-3H3
• InChI Key: UOTNMYIMXAWUNH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC(=C2)C)C(=O)C3=CC=CC(=C3)C
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-ethyl-3-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a chemical compound that belongs to the class of selective estrogen receptor modulators (SERMs). It has gained attention in the scientific community for its potential use in the treatment of breast cancer and other estrogen-related diseases.

Mechanism of Action

The mechanism of action of N-ethyl-3-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is not fully understood. However, it is believed to act as a selective estrogen receptor modulator (SERM), which means that it can selectively bind to and activate or inhibit estrogen receptors in different tissues. This allows it to have tissue-specific effects, which is desirable in the treatment of estrogen-related diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-ethyl-3-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide are still being studied. However, it has been shown to have anti-estrogenic effects in breast cancer cells, which suggests that it may be useful in the treatment of estrogen receptor-positive breast cancer. It has also been shown to have bone-protective effects in animal models, which suggests that it may be useful in the treatment of osteoporosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-3-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide in lab experiments is its tissue-specific effects, which allows for more precise studies of the effects of estrogen in different tissues. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results.

Future Directions

There are several future directions for the study of N-ethyl-3-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide. One direction is to further investigate its mechanism of action, which will help to better understand its tissue-specific effects. Another direction is to study its potential use in the treatment of other estrogen-related diseases such as endometriosis. Finally, there is a need for more clinical studies to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-ethyl-3-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves several steps. The first step is the preparation of 3-(3-methylphenyl)-1,2,4-oxadiazole-5-carboxylic acid, which is then converted to its acid chloride derivative. The acid chloride is then reacted with N-ethyl-3-methylbenzamide in the presence of a base to yield the final product.

Scientific Research Applications

N-ethyl-3-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been extensively studied for its potential use in the treatment of breast cancer. It has been shown to inhibit the growth of breast cancer cells in vitro and in vivo. It also has potential applications in the treatment of other estrogen-related diseases such as osteoporosis and endometriosis.